2-(4-(Benzofuran-2-carbonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate

• IUPAC Name: 2-[4-(1-benzofuran-2-carbonyl)piperazin-1-yl]-1-(furan-2-yl)ethanone;oxalic acid
• InChI: InChI=1S/C19H18N2O4.C2H2O4/c22-15(17-6-3-11-24-17)13-20-7-9-21(10-8-20)19(23)18-12-14-4-1-2-5-16(14)25-18;3-1(4)2(5)6/h1-6,11-12H,7-10,13H2;(H,3,4)(H,5,6)
• InChI Key: FPUCXIQYBBHDJE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(=O)C2=CC=CO2)C(=O)C3=CC4=CC=CC=C4O3.C(=O)(C(=O)O)O
• Molecular Formula: C21H20N2O8
• Molecular Weight: 428.4 g/mol
• CAS No.: 1351632-22-8

Description

2-(4-(Benzofuran-2-carbonyl)piperazin-1-yl)-1-(furan-2-yl)ethanone oxalate is a useful research compound. Its molecular formula is C21H20N2O8 and its molecular weight is 428.397. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

• The compound is involved in the synthesis and pharmacological evaluation of novel derivatives, such as those for antidepressant and antianxiety activities. Kumar et al. (2017) synthesized a series of novel compounds starting from 2-acetylfuran, demonstrating significant antidepressant and antianxiety effects in animal models (Kumar et al., 2017).
• Zhang et al. (2017) explored its use in the photoinduced direct oxidative annulation of 1-aryl-2-(furan/thiophen-2-yl)butane-1,3-diones, leading to highly functionalized polyheterocyclic compounds, demonstrating the compound's utility in creating complex molecular architectures (Zhang et al., 2017).

Pharmacological Applications

• Lee et al. (2007) discovered new benzofurans with potent inhibitory activities against DNA topoisomerases I and II, indicating potential applications in cancer therapy (Lee et al., 2007).
• Al-Masoudi et al. (2007) synthesized new derivatives with anti-HIV activity, highlighting the compound's relevance in developing treatments for infectious diseases (Al-Masoudi et al., 2007).

Material Science Applications

• Bhunia et al. (2017) investigated N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) in Cu-catalyzed N-arylation of anilines and cyclic secondary amines, illustrating its role in facilitating complex chemical reactions relevant to material synthesis (Bhunia et al., 2017).

Anticonvulsant Agent Development

• Shakya et al. (2016) focused on the design, synthesis, and evaluation of benzofuran-acetamide scaffold, including the target compound, as a potential anticonvulsant agent. Their research demonstrated the compound's significant efficacy in seizure models, compared to standard drugs, suggesting its potential in epilepsy treatment (Shakya et al., 2016).